Methyl 2-fluoro-4-[3-fluoro-4-(methoxycarbonyl)phenyl]benzoate

• IUPAC Name: methyl 2-fluoro-4-(3-fluoro-4-methoxycarbonylphenyl)benzoate
• InChI: InChI=1S/C16H12F2O4/c1-21-15(19)11-5-3-9(7-13(11)17)10-4-6-12(14(18)8-10)16(20)22-2/h3-8H,1-2H3
• InChI Key: JATYBUBFOUGWAN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)C(=O)OC)F)F
• Molecular Formula: C16H12F2O4
• Molecular Weight: 306.26 g/mol

Description

Methyl 2-fluoro-4-[3-fluoro-4-(methoxycarbonyl)phenyl]benzoate is an organic compound that belongs to the class of benzoates It is characterized by the presence of two fluorine atoms and a methoxycarbonyl group attached to a benzoate ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2-fluoro-4-[3-fluoro-4-(methoxycarbonyl)phenyl]benzoate typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. This reaction is known for its mild and functional group-tolerant conditions .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and continuous flow reactors can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

Methyl 2-fluoro-4-[3-fluoro-4-(methoxycarbonyl)phenyl]benzoate can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ester group to an alcohol or other reduced forms.

Substitution: The fluorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

Methyl 2-fluoro-4-[3-fluoro-4-(methoxycarbonyl)phenyl]benzoate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme-catalyzed reactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Methyl 2-fluoro-4-[3-fluoro-4-(methoxycarbonyl)phenyl]benzoate involves its interaction with specific molecular targets and pathways. The presence of fluorine atoms can enhance the compound’s stability and reactivity, making it a valuable tool in various chemical and biological processes.

Comparison with Similar Compounds

Similar Compounds

Methyl 2-fluorobenzoate: An ortho-halogen-substituted methyl benzoate ester.

Methyl 4-fluorobenzoate: Used in the synthesis of trisubstituted imidazole derivatives.

Methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate: A boric acid ester intermediate.

Uniqueness

Methyl 2-fluoro-4-[3-fluoro-4-(methoxycarbonyl)phenyl]benzoate is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. The presence of multiple fluorine atoms and a methoxycarbonyl group makes it particularly useful in specialized applications.